Cas no 338748-81-5 (<br>Methyl 1-(4-chlorobenzyl)-2-methyl-6-oxo-1,4,5,6-tetrahydro-3-pyridinecarbo xylate)

• Product Name: <br>Methyl 1-(4-chlorobenzyl)-2-methyl-6-oxo-1,4,5,6-tetrahydro-3-pyridinecarbo xylate
• CAS No: 338748-81-5
• MF: C₁₅H₁₆ClNO₃
• MW: 293.745443344116
• MDL: MFCD00975047
• CID: 3143014
• PubChem ID: 2763942
• Update Time: 2025-05-22

<br>Methyl 1-(4-chlorobenzyl)-2-methyl-6-oxo-1,4,5,6-tetrahydro-3-pyridinecarbo xylate Chemical and Physical Properties

Names and Identifiers

• <br>Methyl 1-(4-chlorobenzyl)-2-methyl-6-oxo-1,4,5,6-tetrahydro-3-pyridinecarbo xylate
• methyl 1-[(4-chlorophenyl)methyl]-2-methyl-6-oxo-4,5-dihydropyridine-3-carboxylate
• Methyl1-(4-chlorobenzyl)-2-methyl-6-oxo-1,4,5,6-tetrahydropyridine-3-carboxylate
• Methyl 1-(4-chlorobenzyl)-2-methyl-6-oxo-1,4,5,6-tetrahydropyridine-3-carboxylate
• 338748-81-5
• methyl 1-[(4-chlorophenyl)methyl]-6-methyl-2-oxo-3,4-dihydropyridine-5-carboxylate
• methyl 1-[(4-chlorophenyl)methyl]-2-methyl-6-oxo-1,4,5,6-tetrahydropyridine-3-carboxylate
• 4M-934
• AKOS005070424
• MFCD00975047
• Oprea1_330006
• methyl 1-(4-chlorobenzyl)-2-methyl-6-oxo-1,4,5,6-tetrahydro-3-pyridinecarboxylate

• MDL： MFCD00975047
• Inchi： 1S/C15H16ClNO3/c1-10-13(15(19)20-2)7-8-14(18)17(10)9-11-3-5-12(16)6-4-11/h3-6H,7-9H2,1-2H3
• InChI Key： JUYUWPOLWQZNGA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CN1C(CCC(C(=O)OC)=C1C)=O

Computed Properties

• Exact Mass: 293.0818711Da
• Monoisotopic Mass: 293.0818711Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• Melting Point: 84-86°C

<br>Methyl 1-(4-chlorobenzyl)-2-methyl-6-oxo-1,4,5,6-tetrahydro-3-pyridinecarbo xylate Security Information

• HazardClass：IRRITANT

Additional information on <br>Methyl 1-(4-chlorobenzyl)-2-methyl-6-oxo-1,4,5,6-tetrahydro-3-pyridinecarbo xylate

Methyl 1-(4-chlorobenzyl)-2-methyl-6-oxo-1,4,5,6-tetrahydro-3-pyridinecarboxylate (CAS No. 338748-81-5): A Comprehensive Overview

Methyl 1-(4-chlorobenzyl)-2-methyl-6-oxo-1,4,5,6-tetrahydro-3-pyridinecarboxylate (CAS No. 338748-81-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, with its unique molecular structure, serves as a key intermediate in the synthesis of various bioactive molecules. Its 1,4,5,6-tetrahydro-3-pyridinecarboxylate core makes it particularly valuable in medicinal chemistry applications.

The growing interest in heterocyclic compounds like Methyl 1-(4-chlorobenzyl)-2-methyl-6-oxo-1,4,5,6-tetrahydro-3-pyridinecarboxylate stems from their versatile applications in drug discovery. Researchers are particularly interested in how modifications to its 4-chlorobenzyl group might influence biological activity. Recent studies in structure-activity relationship (SAR) analysis have highlighted the importance of such compounds in developing new therapeutic agents.

From a chemical perspective, this compound exhibits interesting properties due to its 2-methyl-6-oxo substitution pattern. The presence of both ester and ketone functional groups in the tetrahydro-3-pyridinecarboxylate structure makes it a versatile building block for organic synthesis. Many researchers are exploring its potential as a precursor for central nervous system (CNS) active compounds, given the structural similarities to known bioactive molecules.

The synthesis of Methyl 1-(4-chlorobenzyl)-2-methyl-6-oxo-1,4,5,6-tetrahydro-3-pyridinecarboxylate typically involves multi-step organic reactions, with careful control of reaction conditions to achieve high purity. Current optimization efforts focus on improving yield while maintaining the compound's stereochemical integrity, which is crucial for its potential pharmaceutical applications.

In the context of green chemistry trends, researchers are investigating more sustainable approaches to synthesizing this compound. This includes exploring catalytic methods and solvent-free conditions that align with current environmental concerns in the chemical industry. The 4-chlorobenzyl moiety in particular has been the subject of various synthetic methodology improvements.

Analytical characterization of Methyl 1-(4-chlorobenzyl)-2-methyl-6-oxo-1,4,5,6-tetrahydro-3-pyridinecarboxylate typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods are essential for confirming the compound's structure and ensuring its quality for research applications. The 6-oxo-1,4,5,6-tetrahydro portion of the molecule presents interesting spectroscopic features that aid in its identification.

From a commercial perspective, the demand for high-quality Methyl 1-(4-chlorobenzyl)-2-methyl-6-oxo-1,4,5,6-tetrahydro-3-pyridinecarboxylate has been steadily increasing. Suppliers are focusing on providing material with consistent chemical purity and batch-to-batch reproducibility, which are critical factors for research institutions and pharmaceutical companies.

Recent patent literature reveals growing interest in derivatives of this compound for various therapeutic areas. The 1-(4-chlorobenzyl) substitution appears particularly promising in the development of compounds with specific biological activities. This aligns with current trends in targeted drug design and personalized medicine approaches.

Storage and handling of Methyl 1-(4-chlorobenzyl)-2-methyl-6-oxo-1,4,5,6-tetrahydro-3-pyridinecarboxylate require standard laboratory precautions. While not classified as hazardous under normal conditions, proper storage in cool, dry environments helps maintain its stability over extended periods. The compound's methyl ester functionality contributes to its relative stability compared to more labile derivatives.

Future research directions for this compound include exploring its potential in combinatorial chemistry libraries and investigating its role in multi-component reactions. The 2-methyl-6-oxo-1,4,5,6-tetrahydro-3-pyridinecarboxylate scaffold offers numerous possibilities for structural diversification, making it valuable for lead compound discovery programs.

In conclusion, Methyl 1-(4-chlorobenzyl)-2-methyl-6-oxo-1,4,5,6-tetrahydro-3-pyridinecarboxylate (CAS No. 338748-81-5) represents an important building block in modern organic and medicinal chemistry. Its unique combination of heterocyclic structure and functional group diversity continues to make it a subject of active research across multiple scientific disciplines.